Cas no 142260-15-9 (2-Thiopheneheptanoic acid, 5-(4-phenylbutyl)-)

• Product Name: 2-Thiopheneheptanoic acid, 5-(4-phenylbutyl)-
• CAS No: 142260-15-9
• MF: C₂₁H₂₈O₂S
• MW: 344.510825157166
• CID: 1310889
• Update Time: 2024-08-18

2-Thiopheneheptanoic acid, 5-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneheptanoic acid, 5-(4-phenylbutyl)-

• Inchi： 1S/C21H28O2S/c22-21(23)15-7-2-1-6-13-19-16-17-20(24-19)14-9-8-12-18-10-4-3-5-11-18/h3-5,10-11,16-17H,1-2,6-9,12-15H2,(H,22,23)
• InChI Key： ZTNUWAXJRXYZNM-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)SC(CCCCC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 344.18114

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 507.7±38.0 °C(Predicted)
• PSA: 37.3
• pka: 4.77±0.10(Predicted)